Cas no 89444-17-7 (N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide)

• Product Name: N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide
• CAS No: 89444-17-7
• MDL: MFCD00975141
• CID: 4664213
• Update Time: 2025-05-22

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2,2,2-TRIFLUOROACETOHYDRAZIDE
• N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide

• MDL： MFCD00975141

Additional information on N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide

N'-3-Chloro-5-(Trifluoromethyl)-2-Pyridinyl-2,2,2-Trifluoroacetohydrazide: A Comprehensive Overview

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide, commonly referred to by its CAS number 89444-17-7, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a trifluoroacetyl hydrazide moiety. These structural elements contribute to its distinctive chemical properties and reactivity.

The compound's structure is particularly notable for its fluorinated groups, which are known to enhance stability and alter electronic properties. The presence of the pyridine ring further adds to its versatility, making it a valuable component in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted the potential of this compound in the development of novel agrochemicals and biologically active molecules.

One of the most recent advancements involving N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide is its application in the synthesis of highly efficient herbicides. Researchers have demonstrated that this compound can serve as an intermediate in the creation of next-generation agricultural chemicals that exhibit superior efficacy while maintaining environmental safety. This development underscores the importance of understanding the compound's chemical behavior and reactivity.

Furthermore, the compound has shown promise in the field of medicinal chemistry. Its ability to act as a precursor in the synthesis of bioactive compounds has led to investigations into its potential use in drug discovery. Recent studies have explored its role in the development of inhibitors for key enzymes involved in various pathological processes, including cancer and neurodegenerative diseases.

The synthesis of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide involves a multi-step process that requires precise control over reaction conditions. The incorporation of fluorinated groups demands careful optimization to ensure high yields and product purity. Advances in fluorination techniques have significantly improved the synthesis process, making it more efficient and scalable for industrial applications.

In terms of physical properties, this compound exhibits a high degree of thermal stability and chemical inertness due to the strong carbon-fluorine bonds present in its structure. These properties make it suitable for use in high-performance materials and advanced chemical systems. Recent research has also focused on its application in polymer chemistry, where it has been used as a building block for creating fluoropolymer-based materials with enhanced mechanical and thermal properties.

Another area where N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide has shown potential is in catalysis. Its ability to act as a ligand or catalyst precursor has been explored in various organic transformations. Recent studies have demonstrated its effectiveness in facilitating asymmetric synthesis reactions, which are critical for producing chiral compounds with high enantioselectivity.

Despite its numerous applications, understanding the environmental impact and toxicity profile of this compound remains crucial. Recent toxicological studies have evaluated its potential risks to human health and ecosystems. These studies have provided valuable insights into its biodegradability and bioaccumulation potential, which are essential for ensuring safe handling and disposal practices.

In conclusion, N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2,2,2-trifluoroacetohydrazide (CAS No: 89444-17-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool in modern chemistry research. As advancements continue to be made in synthetic methodologies and application development, this compound is poised to play an even more significant role in shaping future innovations.